Cas no 2228783-26-2 (2-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 2-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 2228783-26-2
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6435308
• PubChem ID: 165615396
• Update Time: 2025-05-25

2-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine
• 2228783-26-2
• EN300-1798735
• 2-methyl-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-amine

• Inchi： 1S/C10H19N3/c1-8(2)13-6-9(5-12-13)10(3,4)7-11/h5-6,8H,7,11H2,1-4H3
• InChI Key： KDMMMPQNTIFOOF-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C=N1)C(C)(C)CN

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-methyl-2-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-amine

Compound 2228783-26-2: 2-Methyl-2-(1-(Propan-2-Yl)-1H-Pyrazol-4-Yl)Propan-1-Amine

The compound with CAS number 2228783-26-2, commonly referred to as 2-methyl-2-(1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-amine, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of amines and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the pyrazole ring, along with the methyl and propan-2-yl substituents, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which includes a pyrazole moiety, has been shown to exhibit interesting biological activities, making it a valuable candidate for drug discovery. For instance, research has demonstrated that derivatives of this compound may possess anti-inflammatory or antioxidant properties, which could be harnessed for therapeutic purposes.

The synthesis of 2-methyl-2-(1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the cyclization of 1,4-diamines or other suitable precursors under specific reaction conditions. The subsequent introduction of the methyl and propan-2-yl groups requires precise control over reaction parameters to ensure high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various chemical transformations. The compound's stability under different environmental conditions has also been studied extensively, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme heat or prolonged exposure to light.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of more complex molecules. For example, researchers have explored its role in the construction of bioactive compounds with improved pharmacokinetic profiles. By modifying the substituents on the pyrazole ring or altering the alkyl chain length, chemists can tailor the compound's properties to suit specific applications.

Moreover, recent advancements in computational chemistry have enabled scientists to predict the behavior of this compound in various chemical environments. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interactions with other molecules. These findings have been instrumental in guiding experimental efforts and optimizing synthetic pathways.

In conclusion, the compound with CAS number 2228783-26-0-0-0-0-0-0-0-0 strong>, known as < strong > ̶ , represents a significant advancement in organic chemistry. Its unique structure, coupled with its versatile properties, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is likely to grow even further. p > article > response >